![molecular formula C10H15N5 B6647414 3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine](/img/structure/B6647414.png)
3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. The compound is a derivative of pyrazole, which is a heterocyclic aromatic compound that has a wide range of biological activities.
Mechanism of Action
The mechanism of action of 3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine involves its ability to bind to certain enzymes and proteins, thereby inhibiting their activity. The compound has been shown to bind to the active site of cyclin-dependent kinases, preventing their interaction with substrates and inhibiting cell division and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes and proteins that it interacts with. In general, the compound has been shown to inhibit cell division and proliferation, which can have both positive and negative effects on biological systems.
Advantages and Limitations for Lab Experiments
The advantages of using 3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine in lab experiments include its ability to selectively inhibit certain enzymes and proteins, which can provide insights into their biological functions. However, the compound may also have off-target effects and can be difficult to synthesize and purify, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine. One area of interest is the development of more efficient and scalable synthesis methods for the compound. Another direction is the evaluation of its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate its mechanism of action and to identify new targets for its inhibition.
Synthesis Methods
The synthesis of 3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine involves the reaction of 1H-pyrazol-5-ylmethanol with 3-bromo-N-(1H-pyrazol-5-ylmethyl)propan-1-amine in the presence of a base, such as potassium carbonate, in an organic solvent, such as dimethylformamide. The reaction yields the desired product, which can be purified using standard techniques, such as column chromatography.
Scientific Research Applications
3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, the compound has been evaluated for its ability to inhibit certain enzymes, such as cyclin-dependent kinases, which are involved in the regulation of cell division and proliferation. The compound has also been studied for its potential as a therapeutic agent for the treatment of cancer and other diseases.
Properties
IUPAC Name |
3-pyrazol-1-yl-N-(1H-pyrazol-5-ylmethyl)propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5/c1(7-15-8-2-5-13-15)4-11-9-10-3-6-12-14-10/h2-3,5-6,8,11H,1,4,7,9H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMIHNLQTEVLFRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CCCNCC2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.